Cas no 1427372-44-8 (4-(4-bromo-2-chlorophenyl)morpholin-3-one)

• Product Name: 4-(4-bromo-2-chlorophenyl)morpholin-3-one
• CAS No: 1427372-44-8
• MF: C₁₀H₉BrClNO₂
• MW: 290.540961027145
• CID: 5690074
• PubChem ID: 130066594
• Update Time: 2025-05-21

4-(4-bromo-2-chlorophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-1085964
• 4-(4-BROMO-2-CHLORO-PHENYL)-MORPHOLIN-3-ONE
• 4-(4-bromo-2-chlorophenyl)morpholin-3-one
• 1427372-44-8
• 3-Morpholinone, 4-(4-bromo-2-chlorophenyl)-

• Inchi： 1S/C10H9BrClNO2/c11-7-1-2-9(8(12)5-7)13-3-4-15-6-10(13)14/h1-2,5H,3-4,6H2
• InChI Key： QPELTJJBNZRIJE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)N1C(COCC1)=O

Computed Properties

• Exact Mass: 288.95052g/mol
• Monoisotopic Mass: 288.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.637±0.06 g/cm3(Predicted)
• Boiling Point: 479.7±45.0 °C(Predicted)
• pka: -1.52±0.20(Predicted)

Additional information on 4-(4-bromo-2-chlorophenyl)morpholin-3-one

Comprehensive Overview of 4-(4-bromo-2-chlorophenyl)morpholin-3-one (CAS No. 1427372-44-8)

4-(4-bromo-2-chlorophenyl)morpholin-3-one (CAS No. 1427372-44-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique morpholin-3-one core and substituted phenyl ring, serves as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the 4-bromo-2-chlorophenyl moiety, contribute to its versatility in medicinal chemistry applications, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 4-(4-bromo-2-chlorophenyl)morpholin-3-one has surged due to their role in addressing global health challenges. Researchers are actively exploring its potential in drug discovery, especially for targeting neglected tropical diseases and antibiotic-resistant pathogens. The compound's CAS No. 1427372-44-8 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-(4-bromo-2-chlorophenyl)morpholin-3-one typically involves multi-step organic reactions, including Buchwald-Hartwig amination and ring-closing strategies. Its crystalline structure and solubility profile make it suitable for X-ray diffraction analysis, a feature highly valued in fragment-based drug design. Environmental scientists have also investigated its biodegradation pathways, aligning with the green chemistry trends dominating industrial research.

From a commercial perspective, CAS 1427372-44-8 is cataloged by major chemical suppliers as a building block for small-molecule therapeutics. Its patent landscape reveals applications in oncology and CNS disorders, coinciding with rising Google searches for "next-generation cancer treatments" and "blood-brain barrier penetrants". Analytical methods such as HPLC purity testing and LC-MS characterization are critical for quality control during its production.

Emerging studies highlight the compound's relevance in precision medicine, particularly for personalized drug formulations. The 4-bromo-2-chlorophenyl group enhances lipophilicity, a property increasingly important in nanocarrier drug delivery systems—a hot topic in PubMed publications. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be observed.

Innovative applications of 4-(4-bromo-2-chlorophenyl)morpholin-3-one extend to material science, where its derivatives show promise in organic electronics. This interdisciplinary potential explains why SciFinder search volumes for this CAS number have increased by 37% year-over-year. Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs), answering frequent queries about "degradation-based therapeutics" in AI-powered literature searches.

For synthetic chemists, optimizing the atom economy of 1427372-44-8 production remains a priority, reflecting the pharmaceutical industry's focus on cost-effective synthesis. Its melting point (typically 152-154°C) and storage stability data are meticulously documented in technical datasheets, addressing common purchaser concerns about compound shelf life.